2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine

• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol
• IUPAC Name: 2-[(3-chlorophenyl)methoxy]-6-methoxyquinolin-8-amine
• InChI: InChI=1S/C17H15ClN2O2/c1-21-14-8-12-5-6-16(20-17(12)15(19)9-14)22-10-11-3-2-4-13(18)7-11/h2-9H,10,19H2,1H3
• InChI Key: ZRNDWLWBTIOHLK-UHFFFAOYSA-N
• SMILES: COC1=CC(=C2C(=C1)C=CC(=N2)OCC3=CC(=CC=C3)Cl)N

Description

2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine, also known as Clioquinol, is a synthetic compound that has been widely used in scientific research due to its unique properties. Clioquinol is a member of the 8-hydroxyquinoline family and has been found to possess a wide range of biological activities, including antifungal, antiviral, and antibacterial properties.

Mechanism of Action

The mechanism of action of 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine is not fully understood, but it is believed to exert its biological effects by chelating metal ions, such as copper and zinc. 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine has been found to bind to amyloid-beta peptides and inhibit their aggregation, which is thought to contribute to its neuroprotective properties. It has also been found to inhibit the activity of metalloproteinases, which are enzymes that play a role in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This is thought to contribute to its neuroprotective properties in Alzheimer's disease. 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine has also been found to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer cell invasion and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine in lab experiments is its broad range of biological activities, which makes it a useful tool for studying various diseases and biological processes. Additionally, 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine has been found to be relatively safe and well-tolerated in humans, which makes it a promising candidate for drug development. However, one limitation of using 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine in lab experiments is its potential toxicity at high doses, which may limit its therapeutic potential.

Future Directions

There are several future directions for the study of 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine. One area of research is the development of 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine-based therapies for Alzheimer's disease and other neurodegenerative disorders. Another area of research is the development of 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine-based therapies for cancer, particularly for the treatment of metastatic disease. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine and to better understand its potential toxicity at high doses.

Synthesis Methods

2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine can be synthesized by reacting 8-hydroxyquinoline with 3-chlorobenzyl chloride in the presence of a base, such as sodium hydroxide. The resulting product is then treated with sodium methoxide to obtain 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine.

Scientific Research Applications

2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. It has been found to possess neuroprotective properties by inhibiting the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease. 2-[(3-Chlorobenzyl)oxy]-6-methoxy-8-quinolinylamine has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, it has been found to possess antiviral properties against various viruses, including HIV and herpes simplex virus.